Cas no 2138180-25-1 (4-Quinolinamine, decahydro-N-(1-methylethyl)-)

4-Quinolinamine, decahydro-N-(1-methylethyl)- structure
2138180-25-1 structure
Product Name:4-Quinolinamine, decahydro-N-(1-methylethyl)-
CAS No:2138180-25-1
MF:C12H24N2
MW:196.332363128662
CID:5269024
Update Time:2025-07-16

4-Quinolinamine, decahydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinamine, decahydro-N-(1-methylethyl)-
    • Inchi: 1S/C12H24N2/c1-9(2)14-12-7-8-13-11-6-4-3-5-10(11)12/h9-14H,3-8H2,1-2H3
    • InChI Key: SBXLCOZPHMVTKV-UHFFFAOYSA-N
    • SMILES: N1C2C(CCCC2)C(NC(C)C)CC1

4-Quinolinamine, decahydro-N-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-360972-0.05g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
0.05g
$1188.0 2023-03-07
Enamine
EN300-360972-0.1g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
0.1g
$1244.0 2023-03-07
Enamine
EN300-360972-0.25g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
0.25g
$1300.0 2023-03-07
Enamine
EN300-360972-0.5g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
0.5g
$1357.0 2023-03-07
Enamine
EN300-360972-1.0g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
1g
$0.0 2023-06-07
Enamine
EN300-360972-2.5g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
2.5g
$2771.0 2023-03-07
Enamine
EN300-360972-5.0g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
5.0g
$4102.0 2023-03-07
Enamine
EN300-360972-10.0g
N-(propan-2-yl)-decahydroquinolin-4-amine
2138180-25-1
10.0g
$6082.0 2023-03-07

4-Quinolinamine, decahydro-N-(1-methylethyl)- Related Literature

Additional information on 4-Quinolinamine, decahydro-N-(1-methylethyl)-

Introduction to 4-Quinolinamine, decahydro-N-(1-methylethyl)- (CAS No. 2138180-25-1)

The compound 4-Quinolinamine, decahydro-N-(1-methylethyl)-, identified by its Chemical Abstracts Service (CAS) number 2138180-25-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the broader category of quinoline derivatives, which have long been recognized for their diverse biological activities and therapeutic potential. The structural uniqueness of this molecule, characterized by a decahydro-N-(1-methylethyl) moiety, positions it as a promising candidate for further exploration in drug discovery and development.

Quinoline derivatives have been extensively studied due to their role in various pharmacological applications, including antimicrobial, antimalarial, and anticancer agents. The presence of the quinolinamine core in 4-Quinolinamine, decahydro-N-(1-methylethyl)- suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating disease pathways. Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the binding affinity and efficacy of such compounds, making CAS No. 2138180-25-1 a focal point of interest for researchers.

One of the most compelling aspects of this compound is its structural complexity, which may contribute to its unique pharmacological profile. The decahydro-N-(1-methylethyl) group introduces steric and electronic features that can influence how the molecule interacts with biological systems. This complexity is not merely a structural curiosity but a strategic asset that could lead to the development of novel therapeutic agents with improved selectivity and reduced side effects.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging challenges in medicine. For instance, research has demonstrated that modifications in the quinoline scaffold can enhance bioavailability and target specificity. The specific substitution pattern in 4-Quinolinamine, decahydro-N-(1-methylethyl)- aligns with these findings, suggesting that it may exhibit favorable pharmacokinetic properties. This is particularly relevant in the context of developing treatments for complex diseases where precise targeting is essential.

The synthesis of 4-Quinolinamine, decahydro-N-(1-methylethyl)- represents a testament to the progress in synthetic organic chemistry. The ability to construct such intricate molecules with high yield and purity underscores the sophistication of modern chemical methodologies. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving this level of molecular complexity. These advancements not only facilitate the production of novel compounds but also open new avenues for exploring their biological functions.

In terms of biological activity, preliminary studies on CAS No. 2138180-25-1 have shown promising results in vitro. The compound has demonstrated interactions with key enzymes involved in cellular signaling pathways, which are relevant to conditions such as inflammation and cancer. While further research is needed to fully elucidate its mechanisms of action, these initial findings warrant deeper investigation into its potential therapeutic applications.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive molecules like 4-Quinolinamine, decahydro-N-(1-methylethyl)-. By systematically testing large libraries of compounds for their biological effects, researchers can rapidly pinpoint candidates with desirable properties. This approach has been particularly effective in identifying molecules that exhibit dual functionality—targeting multiple pathways simultaneously—which can lead to more effective treatments.

Environmental considerations also play a crucial role in the development and application of new chemical entities. The design of CAS No. 2138180-25-1 takes into account factors such as biodegradability and toxicity to minimize environmental impact. This aligns with broader efforts in green chemistry to develop sustainable solutions that balance efficacy with ecological responsibility.

The future prospects for 4-Quinolinamine, decahydro-N-(1-methylethyl)- are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like CAS No. 2138180-25-1 are poised to play a pivotal role in shaping the future of medicine.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.